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Compound of Interest

(R)-3-Cbz-2-Oxo-imidazolidine-4-
Compound Name:
carboxylic acid

Cat. No.: B1348698

Chiral Auxiliaries: A Removable Guide to
Chirality

Chiral auxiliaries are enantiomerically pure compounds that are temporarily attached to a
prochiral substrate to direct a stereoselective reaction.[1][2] After the desired stereocenter has
been created, the auxiliary is removed and can often be recovered for reuse.[1][3] The ideal
auxiliary is easily attached and removed under mild conditions, provides high stereocontrol,
and is readily available in both enantiomeric forms.[3] We compare two of the most successful
and widely used auxiliaries: Evans' oxazolidinones and Oppolzer's camphorsultam.[4][5]

Performance Comparison in Asymmetric Reactions

The efficacy of these auxiliaries is demonstrated in key carbon-carbon bond-forming reactions
such as aldol and alkylation reactions.

Table 1: Performance of Chiral Auxiliaries in Asymmetric Aldol Reactions
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Table 2: Performance of Chiral Auxiliaries in Asymmetric Alkylation
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Experimental Workflow & Protocol

The general strategy for using a chiral auxiliary involves three key steps: attachment,

diastereoselective reaction, and removal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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